Cas no 774600-50-9 (Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate)

Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate is a pyrazolidine derivative featuring a 3-chloro-2-pyridyl substituent and a methyl ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. Its structural framework, combining a pyrazolidine core with a chloropyridine moiety, offers reactivity for further functionalization, making it valuable for constructing complex heterocyclic systems. The presence of both carbonyl and ester groups enhances its utility in condensation and cyclization reactions. The chloro-substituted pyridine ring further contributes to its potential as a precursor for biologically active molecules. Suitable for controlled reactions under standard laboratory conditions.
Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate structure
774600-50-9 structure
Product Name:Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate
CAS No:774600-50-9
MF:C10H10ClN3O3
MW:255.657701015472
MDL:MFCD32642161
CID:5061593
Update Time:2025-06-15

Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate
    • SY266255
    • methyl 2-(3-chloro-2-pyridinyl)-5-oxo-3-pyrazolidine-carboxylate
    • MDL: MFCD32642161
    • Inchi: 1S/C10H10ClN3O3/c1-17-10(16)7-5-8(15)13-14(7)9-6(11)3-2-4-12-9/h2-4,7H,5H2,1H3,(H,13,15)
    • InChI Key: SHEDCLCLCJLNPZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN=C1N1C(C(=O)OC)CC(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 326
  • XLogP3: 1.1
  • Topological Polar Surface Area: 71.5

Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate

Comprehensive Overview of Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate (CAS No. 774600-50-9)

Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate (CAS No. 774600-50-9) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyridyl and pyrazolidine moieties, serves as a key intermediate in the synthesis of advanced chemical products. Its molecular structure, featuring a 3-chloro-2-pyridyl group and a 5-oxopyrazolidine core, makes it a versatile building block for developing novel compounds with potential applications in crop protection and medicinal chemistry.

In recent years, the demand for pyridine derivatives and heterocyclic compounds has surged, driven by their widespread use in developing eco-friendly agrochemicals and targeted therapeutics. Researchers and industry professionals frequently search for terms like "pyrazolidine synthesis," "chloropyridine applications," and "methyl carboxylate intermediates" to explore innovative uses of this compound. The growing emphasis on sustainable agriculture and precision medicine has further amplified interest in Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate, as it aligns with the global shift toward greener and more efficient chemical solutions.

The synthesis of CAS No. 774600-50-9 involves multi-step organic reactions, often starting from readily available 3-chloro-2-pyridinecarboxylic acid derivatives. Advanced techniques such as catalytic coupling and microwave-assisted synthesis have been employed to optimize yield and purity, addressing common challenges like byproduct formation and reaction selectivity. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate is valued for its role in creating high-performance agrochemicals, including next-generation insecticides and herbicides. Its structural features enable selective interactions with biological targets, minimizing environmental impact—a critical consideration for modern regulatory frameworks. Searches for "low-toxicity pesticide intermediates" and "biodegradable agrochemicals" often highlight this compound's potential, underscoring its alignment with contemporary sustainability goals.

In pharmaceutical research, the pyrazolidine-3-carboxylate scaffold is explored for its bioactivity, particularly in modulating enzyme pathways and receptor interactions. While specific therapeutic applications of 774600-50-9 remain under investigation, its structural analogs have shown promise in anti-inflammatory and antimicrobial studies. Queries like "pyrazolidine drug discovery" and "heterocyclic bioactive compounds" frequently surface in scientific databases, indicating sustained interest in this chemical space.

Quality control and analytical characterization of Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent industry standards, a topic often searched alongside "chemical purity analysis" and "QC for intermediates." The compound's stability under various storage conditions is also a key consideration for manufacturers and distributors.

Looking ahead, the versatility of CAS No. 774600-50-9 positions it as a focal point for interdisciplinary innovation. Whether in developing safer crop protection agents or probing new medicinal leads, this compound exemplifies the convergence of synthetic chemistry and applied science. As research continues to unravel its full potential, Methyl 2-(3-Chloro-2-pyridyl)-5-oxopyrazolidine-3-carboxylate remains a compelling subject for both academic inquiry and industrial application.

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